![molecular formula C16H17Cl2NO2 B3940790 3-(3,4-dichlorophenyl)-1,8,8-trimethyl-3-azabicyclo[3.2.1]octane-2,4-dione](/img/structure/B3940790.png)
3-(3,4-dichlorophenyl)-1,8,8-trimethyl-3-azabicyclo[3.2.1]octane-2,4-dione
Overview
Description
3-(3,4-dichlorophenyl)-1,8,8-trimethyl-3-azabicyclo[3.2.1]octane-2,4-dione is a chemical compound with potential applications in scientific research. It is commonly referred to as WIN 35,428 and belongs to the class of compounds known as phenyltropanes. Phenyltropanes are a group of chemical compounds that have a similar structure to cocaine and have been studied for their potential use in treating addiction and other neurological disorders.
Mechanism of Action
WIN 35,428 works by binding to the dopamine transporter and blocking the reuptake of dopamine. This leads to an increase in the concentration of dopamine in the synapse, which can have various effects on the brain and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of WIN 35,428 are complex and depend on the dose and route of administration. Studies have shown that WIN 35,428 can increase locomotor activity, induce stereotypic behaviors, and produce rewarding effects in animal models. It has also been shown to have potential therapeutic effects in the treatment of addiction and other neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using WIN 35,428 in lab experiments is its high potency and specificity for the dopamine transporter. This makes it a useful tool for studying the role of dopamine in various neurological disorders. However, one limitation of using WIN 35,428 is its potential for abuse and addiction. Researchers must take precautions to ensure that the compound is used safely and responsibly.
Future Directions
There are several potential future directions for research on WIN 35,428. One area of interest is its potential use in the treatment of addiction and other neurological disorders. Researchers are also exploring the use of WIN 35,428 in combination with other compounds to enhance its therapeutic effects. Additionally, there is ongoing research on the biochemical and physiological effects of WIN 35,428 and its potential role in various neurological disorders.
Scientific Research Applications
WIN 35,428 has been studied for its potential use in scientific research. It is a potent inhibitor of the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This makes WIN 35,428 a useful tool for studying the role of dopamine in various neurological disorders, such as addiction, depression, and Parkinson's disease.
properties
IUPAC Name |
3-(3,4-dichlorophenyl)-1,8,8-trimethyl-3-azabicyclo[3.2.1]octane-2,4-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17Cl2NO2/c1-15(2)10-6-7-16(15,3)14(21)19(13(10)20)9-4-5-11(17)12(18)8-9/h4-5,8,10H,6-7H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVFTZBNUSRCRLK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2CCC1(C(=O)N(C2=O)C3=CC(=C(C=C3)Cl)Cl)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17Cl2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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